Cas no 1177279-31-0 (1-ETHYL-2,2-DIMETHYLPIPERAZINE)

• Product Name: 1-ETHYL-2,2-DIMETHYLPIPERAZINE
• CAS No: 1177279-31-0
• MF: C₈H₁₈N₂
• MW: 142.241921901703
• CID: 4575208
• PubChem ID: 20070061
• Update Time: 2025-10-29

1-ETHYL-2,2-DIMETHYLPIPERAZINE Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl-2,2-dimethylpiperazine
• 1-ETHYL-2,2-DIMETHYLPIPERAZINE

• Inchi： 1S/C8H18N2/c1-4-10-6-5-9-7-8(10,2)3/h9H,4-7H2,1-3H3
• InChI Key： YUVOFTSSROPRCP-UHFFFAOYSA-N
• SMILES： N1(CC)CCNCC1(C)C

Additional information on 1-ETHYL-2,2-DIMETHYLPIPERAZINE

Research Briefing on 1-ETHYL-2,2-DIMETHYLPIPERAZINE (CAS: 1177279-31-0) in Chemical and Biomedical Applications

1-ETHYL-2,2-DIMETHYLPIPERAZINE (CAS: 1177279-31-0) is a piperazine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been explored as a key intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in modulating biological targets, particularly in the central nervous system (CNS) and oncology-related pathways.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-ETHYL-2,2-DIMETHYLPIPERAZINE serves as a crucial building block for the development of novel dopamine receptor modulators. The research team utilized this compound to synthesize a series of derivatives, which exhibited promising binding affinities to D2 and D3 receptors. These findings suggest potential applications in treating neurological disorders such as Parkinson's disease and schizophrenia.

In the field of anticancer drug discovery, 1-ETHYL-2,2-DIMETHYLPIPERAZINE has shown remarkable potential as a scaffold for kinase inhibitors. A recent patent application (WO2023056789) disclosed its incorporation into novel compounds targeting PI3K/mTOR pathways, with demonstrated efficacy in preclinical models of breast and lung cancers. The structural flexibility of this piperazine derivative allows for optimal interactions with the ATP-binding sites of these kinases.

Pharmacokinetic studies have revealed favorable properties of 1-ETHYL-2,2-DIMETHYLPIPERAZINE-containing compounds, including improved blood-brain barrier penetration compared to similar structures without the ethyl substitution. This characteristic makes it particularly valuable for CNS-targeted therapeutics. Additionally, the dimethyl substitution at the 2-position enhances metabolic stability, addressing a common challenge in piperazine-based drug development.

Recent synthetic methodology developments have significantly improved the production efficiency of 1-ETHYL-2,2-DIMETHYLPIPERAZINE. A 2024 publication in Organic Process Research & Development described a novel catalytic system that achieves >90% yield with excellent enantioselectivity, addressing previous challenges in large-scale production. This advancement is expected to facilitate broader exploration of this compound in pharmaceutical applications.

Ongoing research is investigating the potential of 1-ETHYL-2,2-DIMETHYLPIPERAZINE in other therapeutic areas, including antimicrobial agents and anti-inflammatory drugs. Preliminary results from a multi-center study suggest that derivatives of this compound exhibit activity against drug-resistant bacterial strains, possibly through interference with quorum sensing mechanisms.

As the understanding of structure-activity relationships for 1-ETHYL-2,2-DIMETHYLPIPERAZINE continues to evolve, researchers anticipate its increasing importance in rational drug design. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly valuable for addressing contemporary challenges in drug discovery, such as achieving selectivity among closely related biological targets.